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Compound of Interest

Compound Name: Cobalt formate

Cat. No.: B1211381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cobalt formate as a

precursor for high-performance counter electrodes in dye-sensitized solar cells (DSSCs).

Detailed protocols for the synthesis of cobalt formate and the fabrication and characterization

of DSSCs featuring cobalt formate-based counter electrodes are presented.

Introduction
Dye-sensitized solar cells (DSSCs) represent a promising class of photovoltaic devices due to

their low production cost and high power conversion efficiencies, particularly under indoor

lighting conditions. The counter electrode (CE) is a critical component of a DSSC, responsible

for catalyzing the reduction of the redox mediator and collecting electrons. While platinum (Pt)

is the conventional material for CEs due to its excellent catalytic activity, its high cost and

scarcity are significant drawbacks. This has spurred research into alternative, cost-effective,

and efficient CE materials.

Cobalt compounds have emerged as a promising alternative to platinum. In particular, cobalt
formate, a metal-organic framework (MOF), can be utilized as a precursor to synthesize highly

efficient electrocatalysts for the DSSC counter electrode. This document details the application

of a perovskite-like metal-organic framework of cobalt formate, specifically [(CH₃)₂NH₂]

[Co(HCOO)₃]n, as a superior electrocatalyst for the triiodide reduction in DSSCs.
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Data Presentation
The performance of DSSCs is evaluated based on several key parameters: open-circuit voltage

(Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

The following table summarizes the performance of DSSCs employing various counter

electrodes, highlighting the superior performance of a cobalt formate-based electrode.

Counter
Electrode
Material

Jsc
(mA/cm²)

Voc (V) FF (%)
PCE (%) (1
sun)

PCE (%) (6
klux)

CC/bare

Co(HCOO)₃
10.83 0.72 67 5.25 -

CC/PhSe-

doped

Co(HCOO)₃

18.54 0.75 70 9.73 24

CC/Pt

(benchmark)
18.13 0.77 70 9.85 -

Data extracted from a study on perovskite-like metal-organic framework of cobalt formate as a

high-performance electrocatalyst.[1]

Experimental Protocols
Protocol 1: Synthesis of Cobalt(II) Formate Dihydrate
This protocol describes a straightforward method for the synthesis of cobalt(II) formate

dihydrate from cobalt(II) carbonate and formic acid.

Materials:

Cobalt(II) carbonate (CoCO₃)

Formic acid (HCOOH, 80% solution)

Deionized water
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Ethanol

Beaker

Hot plate with magnetic stirring

Buchner funnel and filter paper

Ice bath

Procedure:

In a beaker, add 2.25 g of cobalt(II) carbonate to 10 mL of deionized water.

While stirring, slowly add 5 mL of 80% formic acid to the suspension. The reaction is as

follows: CoCO₃ + 2HCOOH → Co(HCOO)₂ + H₂O + CO₂

Heat the mixture to 90-100°C on a hot plate with continuous stirring to ensure the reaction

goes to completion. A pink precipitate of cobalt formate will form.

Once the reaction is complete (evolution of CO₂ ceases), allow the solution to cool to room

temperature.

Place the beaker in an ice bath to promote further precipitation of the product.

Filter the pink precipitate using a Buchner funnel and wash the collected solid with ethanol.

Dry the resulting cobalt(II) formate dihydrate crystals in air.

Protocol 2: Fabrication of a Cobalt Formate-Based
Counter Electrode
This protocol details the in-situ growth of a perovskite-like cobalt formate metal-organic

framework on a conductive carbon cloth (CC) substrate.

Materials:

Cobalt(II) formate dihydrate (synthesized in Protocol 1 or commercially available)
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Dimethylformamide (DMF)

Surfactant (e.g., 2-mercaptobenzoxazole (MBO), 2-mercaptobenzimidazole (MBI), 2-

mercaptobenzothiazole (MBT), or benzeneselenolate (PhSe⁻)) (optional, for morphology

control)

Conductive carbon cloth (CC)

Glass vial or beaker

Oven

Procedure:

Prepare a solution by dissolving cobalt(II) formate dihydrate in DMF. The concentration will

depend on the desired loading of the MOF on the carbon cloth.

(Optional) If a surfactant is used to control the morphology (e.g., to form microcubes or

nanotubes), add the surfactant to the cobalt formate/DMF solution. The use of surfactants

like MBO, MBI, and MBT can confine particle size, while PhSe⁻ can induce the formation of

nanotubes.[1]

Immerse a piece of conductive carbon cloth into the prepared solution.

Seal the container and heat it in an oven at a specific temperature and for a duration

sufficient to promote the growth of the cobalt formate MOF on the carbon cloth. The exact

conditions (temperature and time) may need to be optimized.

After the growth process, remove the carbon cloth, wash it with fresh DMF and then ethanol

to remove any unreacted precursors, and dry it in an oven.

Protocol 3: Assembly of a Dye-Sensitized Solar Cell
This protocol provides a general procedure for the assembly of a DSSC using the prepared

cobalt formate-based counter electrode.

Materials:
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Fluorine-doped tin oxide (FTO) coated glass

TiO₂ paste

Doctor blade or screen printer

Furnace

Ruthenium-based dye solution (e.g., N719)

Cobalt formate-based counter electrode (from Protocol 2)

Standard platinum (Pt) counter electrode (for comparison)

Thermoplastic sealant (e.g., Surlyn)

Iodide/triiodide-based electrolyte

Vacuum backfilling equipment

Procedure:

Photoanode Preparation:

Clean the FTO glass substrates thoroughly.

Deposit a layer of TiO₂ paste onto the conductive side of the FTO glass using a doctor

blade or screen printing technique.

Sinter the TiO₂-coated FTO glass in a furnace at high temperatures (e.g., 450-500°C) to

create a porous, crystalline TiO₂ film.

After cooling to room temperature, immerse the TiO₂ film in a solution of N719 dye for

several hours to allow for dye adsorption.

Cell Assembly:

Place a thermoplastic sealant frame on the dye-sensitized TiO₂ photoanode.
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Position the cobalt formate-based counter electrode (or the Pt counter electrode for a

reference cell) on top of the sealant, with the catalytic side facing the photoanode.

Heat the assembly on a hot plate to melt the sealant and bond the two electrodes

together, leaving a small gap for electrolyte filling.

Electrolyte Injection:

Introduce the iodide/triiodide-based electrolyte into the cell through the pre-made holes in

the counter electrode via vacuum backfilling.

Seal the filling holes with a small piece of sealant and a microscope slide coverslip by

heating.
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Caption: Workflow for the fabrication of a DSSC with a cobalt formate-based counter

electrode.

Charge Transfer and Reaction Pathway in a DSSC
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Caption: Charge transfer and reaction pathways in a dye-sensitized solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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